2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
Description
The compound 2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide is a heterocyclic molecule featuring a fused imidazo-triazol core substituted with a 4-chlorophenyl group and an acetamide moiety linked to a 2-(trifluoromethyl)phenyl group. The determination of its crystal structure or electronic properties may involve tools like the SHELX software suite, which is widely employed for small-molecule refinement and crystallographic analysis .
Properties
Molecular Formula |
C19H13ClF3N5O2 |
|---|---|
Molecular Weight |
435.8 g/mol |
IUPAC Name |
2-[2-(4-chlorophenyl)-5-oxo-4,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide |
InChI |
InChI=1S/C19H13ClF3N5O2/c20-11-7-5-10(6-8-11)16-25-18-26-17(30)14(28(18)27-16)9-15(29)24-13-4-2-1-3-12(13)19(21,22)23/h1-8,14H,9H2,(H,24,29)(H,25,26,27,30) |
InChI Key |
DYZVXPMGCIBNSU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CC2C(=O)NC3=NC(=NN23)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide typically involves multiple steps, including the formation of the imidazo[1,2-b][1,2,4]triazole ring and subsequent functionalization. Common synthetic routes may include:
Cyclization Reactions: Formation of the imidazo[1,2-b][1,2,4]triazole ring through cyclization of appropriate precursors.
Substitution Reactions: Introduction of the chlorophenyl and trifluoromethylphenyl groups via nucleophilic substitution reactions.
Acylation Reactions: Acylation of the intermediate compounds to form the final product.
Industrial Production Methods
Industrial production methods for this compound may involve optimization of reaction conditions to maximize yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are often employed to purify the final product.
Chemical Reactions Analysis
Types of Reactions
2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield reduced forms of the compound.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve desired outcomes.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.
Scientific Research Applications
2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-[2-(4-chlorophenyl)-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl]-N-[2-(trifluoromethyl)phenyl]acetamide involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound shares structural motifs with several agrochemicals and heterocyclic derivatives. Below is a comparative analysis based on functional groups, substituents, and applications:
Table 1: Structural and Functional Comparison
Key Observations:
Core Heterocycles: The target compound’s imidazo-triazol core distinguishes it from flumetsulam (triazolo-pyrimidine) and triaziflam (triazine). These heterocycles influence binding affinity and metabolic stability. Oxadixyl’s oxazolidinone ring is associated with fungicidal activity, contrasting with the triazol-based compounds.
Substituent Effects: The 4-chlorophenyl group in the target compound may enhance lipophilicity and target binding compared to flumetsulam’s 2,6-difluorophenyl group, which improves soil mobility in herbicides .
Functional Groups :
- Amide linkages (present in the target compound and oxadixyl) are critical for molecular recognition. Sulfonamide groups (flumetsulam) often confer herbicidal activity via enzyme inhibition.
Research Findings and Implications
While direct pharmacological data for the target compound are absent in the evidence, structural analogs suggest:
- Agrochemical Potential: The trifluoromethyl and chlorophenyl groups align with design principles for pesticides, hinting at possible herbicidal or fungicidal applications.
- Synthetic Challenges : The fused imidazo-triazol system may pose synthesis hurdles compared to simpler triazoles (e.g., flumetsulam) or triazines (triaziflam).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
